Cas no 2227765-46-8 ((2S)-2-(5,6,7,8-tetrahydronaphthalen-1-yl)oxirane)

• Product Name: (2S)-2-(5,6,7,8-tetrahydronaphthalen-1-yl)oxirane
• CAS No: 2227765-46-8
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 6164569
• PubChem ID: 165614799
• Update Time: 2025-07-19

(2S)-2-(5,6,7,8-tetrahydronaphthalen-1-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(5,6,7,8-tetrahydronaphthalen-1-yl)oxirane
• EN300-1815991
• 2227765-46-8

• Inchi： 1S/C12H14O/c1-2-6-10-9(4-1)5-3-7-11(10)12-8-13-12/h3,5,7,12H,1-2,4,6,8H2/t12-/m1/s1
• InChI Key： LMBGDDSXBFERDN-GFCCVEGCSA-N
• SMILES： O1C[C@@H]1C1=CC=CC2CCCCC1=2

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(5,6,7,8-tetrahydronaphthalen-1-yl)oxirane

Introduction to (2S)-2-(5,6,7,8-tetrahydronaphthalen-1-yl)oxirane and Its Significance in Modern Chemical Research

(2S)-2-(5,6,7,8-tetrahydronaphthalen-1-yl)oxirane, with the CAS number 2227765-46-8, is a compound of significant interest in the field of pharmaceutical chemistry and molecular biology. This oxirane derivative, characterized by its complex aromatic and cyclic structure, has garnered attention due to its potential applications in drug development and synthetic organic chemistry. The unique stereochemistry of this molecule, particularly the (S)-configuration at the chiral center, makes it a valuable scaffold for designing enantiomerically pure compounds with tailored biological activities.

The< strong>tetrahydronaphthalen-1-yl moiety in the molecule contributes to its stability and reactivity, making it a versatile intermediate in synthetic pathways. This structural feature is particularly useful in the construction of more complex molecules, where the rigidity of the< strong>tetrahydronaphthalene ring system can enhance binding affinity and selectivity in biological targets. Recent studies have highlighted the utility of such oxirane derivatives in the synthesis of protease inhibitors and other therapeutic agents.

In recent years, there has been a surge in research focused on the development of novel< strong>oxirane-based compounds for medicinal applications. The oxirane ring, also known as an epoxide, is a highly reactive functional group that can undergo various chemical transformations, including ring-opening reactions with nucleophiles. This reactivity makes it an excellent tool for creating diverse molecular architectures. For instance, researchers have leveraged the< strong>stereochemistry of (2S)-2-(5,6,7,8-tetrahydronaphthalen-1-yl)oxirane to develop enantiomerically pure drugs that exhibit improved pharmacokinetic properties.

The< strong>CAS number 2227765-46-8 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and industrial applications. This standardized nomenclature system ensures that researchers worldwide can accurately reference and utilize this molecule in their work. The compound's structural complexity and functional diversity have made it a subject of interest for computational chemists who employ advanced modeling techniques to predict its behavior and interactions.

One of the most compelling aspects of (2S)-2-(5,6,7,8-tetrahydronaphthalen-1-yl)oxirane is its potential as a building block for more complex pharmacophores. The combination of the< strong>tetrahydronaphthalen-1-yl group with the oxirane moiety creates a molecule with multiple sites for functionalization. This flexibility allows chemists to modify various parts of the structure while retaining its core characteristics. Such modifications can lead to the discovery of new drugs with enhanced efficacy and reduced side effects.

The< strong>S-stereochemistry at the chiral center is particularly important in pharmaceutical development because many biologically active compounds exhibit stereoselectivity. The (S)-configuration of (2S)-2-(5,6,7,8-tetrahydronaphthalen-1-yl)oxirane ensures that any derivatives derived from it will maintain this specific stereochemical relationship. This consistency is crucial for reproducibility in synthetic routes and for ensuring that the final drug product behaves as expected in biological systems.

In conclusion, (2S)-2-(5,6,7,8-tetrahydronaphthalen-1-yl)oxirane is a compound with significant potential in modern chemical research. Its unique structure and stereochemistry make it a valuable intermediate for synthesizing novel therapeutic agents. The ongoing research into< strong>oxirane derivatives underscores their importance in drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly critical role in advancing pharmaceutical science.